Cas no 1508657-03-1 (3-(pyridine-4-carbonyl)pentane-2,4-dione)

• Product Name: 3-(pyridine-4-carbonyl)pentane-2,4-dione
• CAS No: 1508657-03-1
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 6268348
• PubChem ID: 80114558
• Update Time: 2025-06-13

3-(pyridine-4-carbonyl)pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(pyridine-4-carbonyl)pentane-2,4-dione
• EN300-1126119
• AKOS018675870
• 1508657-03-1

• Inchi： 1S/C11H11NO3/c1-7(13)10(8(2)14)11(15)9-3-5-12-6-4-9/h3-6,10H,1-2H3
• InChI Key： YMAGNAPJACOSQO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)C(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(pyridine-4-carbonyl)pentane-2,4-dione

Comprehensive Overview of 3-(pyridine-4-carbonyl)pentane-2,4-dione (CAS No. 1508657-03-1): Properties, Applications, and Industry Insights

3-(pyridine-4-carbonyl)pentane-2,4-dione (CAS No. 1508657-03-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This β-diketone derivative features a pyridine-4-carbonyl moiety, which enhances its reactivity and versatility in synthetic applications. Researchers and industry professionals frequently search for terms like "synthesis of 3-(pyridine-4-carbonyl)pentane-2,4-dione" or "CAS 1508657-03-1 suppliers," reflecting its growing demand in niche markets.

The compound's chelating properties make it valuable in coordination chemistry, particularly in the development of metal-organic frameworks (MOFs) and catalysts. Its keto-enol tautomerism is a subject of academic interest, often explored in studies related to molecular stability and reaction mechanisms. Recent trends in green chemistry have also highlighted its potential as a biodegradable intermediate, aligning with global sustainability goals. Searches for "eco-friendly applications of β-diketones" or "1508657-03-1 in green synthesis" underscore this relevance.

In the pharmaceutical sector, 3-(pyridine-4-carbonyl)pentane-2,4-dione serves as a precursor for heterocyclic compounds with potential bioactivity. Its structural similarity to acetylacetone allows for modifications targeting enzyme inhibition or drug delivery systems. Queries such as "1508657-03-1 in drug discovery" or "pyridine-based bioactive molecules" reflect its prominence in medicinal chemistry. Additionally, its role in polymer science—particularly in creating heat-resistant materials—has been explored, addressing industrial needs for high-performance polymers.

From a commercial perspective, the compound's purity standards and scalable synthesis methods are critical discussion points. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, as indicated by searches for "CAS 1508657-03-1 analytical data." Suppliers often emphasize batch-to-batch consistency, especially for clients in fine chemical and R&D sectors. The rise of AI-driven molecular design has further amplified interest, with researchers leveraging predictive models to explore novel derivatives of this compound.

Environmental and safety profiles of 3-(pyridine-4-carbonyl)pentane-2,4-dione are also frequently queried, particularly regarding handling precautions and storage conditions. While not classified as hazardous, its hygroscopic nature necessitates inert atmosphere storage, a detail often highlighted in technical datasheets. The compound's solubility in organic solvents (e.g., DMSO or ethanol) is another practical consideration for laboratory use, as seen in searches like "solubility of CAS 1508657-03-1."

Looking ahead, innovations in catalytic applications and material science are expected to drive demand for 1508657-03-1. Its integration into nanotechnology and renewable energy solutions—such as organic photovoltaics—positions it at the forefront of interdisciplinary research. As industries prioritize multifunctional compounds, this molecule's adaptability ensures its continued relevance in both academic and industrial settings.